Cas no 2567495-35-4 (lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate)
Lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate is a specialized organic compound, featuring a lithium salt with a complex organic core. This compound exhibits high stability and selectivity, making it suitable for various electrochemical applications. Its unique structure enhances charge transport properties, offering improved conductivity and battery performance.
2567495-35-4 structure
Product Name:lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate
CAS No:2567495-35-4
MF:C9H8LiN3O3
MW:213.119121551514
MDL:MFCD32879069
CID:5656778
PubChem ID:155822780
Update Time:2025-07-25
lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Lithium;6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate
- lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate
- EN300-27694353
- 2567495-35-4
- lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate
-
- MDL: MFCD32879069
- Inchi: 1S/C9H9N3O3.Li/c1-5-8(9(13)14)12-6(10-5)3-4-7(11-12)15-2;/h3-4H,1-2H3,(H,13,14);/q;+1/p-1
- InChI Key: XFVGQWWKBPHPOK-UHFFFAOYSA-M
- SMILES: O(C)C1C=CC2=NC(C)=C(C(=O)[O-])N2N=1.[Li+]
Computed Properties
- Exact Mass: 213.07256956g/mol
- Monoisotopic Mass: 213.07256956g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.6Ų
lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27694353-1g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95% | 1g |
$1500.0 | 2023-09-10 | |
| Enamine | EN300-27694353-5g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95% | 5g |
$4349.0 | 2023-09-10 | |
| Enamine | EN300-27694353-10g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95% | 10g |
$6450.0 | 2023-09-10 | |
| Enamine | EN300-27694353-0.05g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 0.05g |
$347.0 | 2025-03-20 | |
| Enamine | EN300-27694353-0.1g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 0.1g |
$518.0 | 2025-03-20 | |
| Enamine | EN300-27694353-0.25g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 0.25g |
$743.0 | 2025-03-20 | |
| Enamine | EN300-27694353-0.5g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 0.5g |
$1170.0 | 2025-03-20 | |
| Enamine | EN300-27694353-1.0g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 1.0g |
$1500.0 | 2025-03-20 | |
| Enamine | EN300-27694353-2.5g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 2.5g |
$2940.0 | 2025-03-20 | |
| Enamine | EN300-27694353-5.0g |
lithium(1+) 6-methoxy-2-methylimidazo[1,2-b]pyridazine-3-carboxylate |
2567495-35-4 | 95.0% | 5.0g |
$4349.0 | 2025-03-20 |
lithium(1+) 6-methoxy-2-methylimidazo1,2-bpyridazine-3-carboxylate Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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